Cas no 721399-92-4 (4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
721399-92-4 structure
Product Name:4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
CAS No:721399-92-4
MF:C18H14BrNO2S
MW:388.278262615204
CID:2142854
PubChem ID:10340210
Update Time:2025-04-21
4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester
- 4-(4-Bromophenyl)-5-phenylthiazole-2-carboxylic acid ethyl ester
- 721399-92-4
- QUXIHBRRUIMTLK-UHFFFAOYSA-N
- DB-339713
- SCHEMBL5909592
-
- Inchi: 1S/C18H14BrNO2S/c1-2-22-18(21)17-20-15(12-8-10-14(19)11-9-12)16(23-17)13-6-4-3-5-7-13/h3-11H,2H2,1H3
- InChI Key: QUXIHBRRUIMTLK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)SC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 386.99286Da
- Monoisotopic Mass: 386.99286Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 67.4Ų
4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
721399-92-4 (4-(4-bromo-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester) Related Products
- 53101-02-3(Ethyl 4-(4-bromophenyl)thiazole-2-carboxylate)
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- 871673-11-9(Ethyl 4-(3-bromophenyl)thiazole-2-carboxylate)
- 721399-95-7(4-(7-bromo-2,3-dihydro-benzo[1,4]dioxin-6-yl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 159670-42-5(ethyl 4,5-diphenylthiazole-2-carboxylate)
- 1261269-07-1(Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate)
- 721399-97-9(4,5-bis-(4-chloro-phenyl)-thiazole-2-carboxylic acid)
- 721399-94-6(5-(7-bromo-2,3-dihydro-benzo[1,4]dioxin-6-yl)-4-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 721400-04-0(4-(4-methoxy-phenyl)-5-phenyl-thiazole-2-carboxylic acid ethyl ester)
- 130717-61-2(Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate)
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